Cas no 126008-14-8 (3-[(1-Methyl-3-phenylpropyl)amino]-1,2-Propanediol)

• Product Name: 3-[(1-Methyl-3-phenylpropyl)amino]-1,2-Propanediol
• CAS No: 126008-14-8
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 2105895
• Update Time: 2023-08-03

3-[(1-Methyl-3-phenylpropyl)amino]-1,2-Propanediol Chemical and Physical Properties

Names and Identifiers

• 3-[(1-methyl-3-phenylpropyl)amino]-1,2-Propanediol
• CSCRFWXIWSPGFX-UHFFFAOYSA-N
• 3-(1-Phenyl-3-butyl)amino-1,2-propanediol
• 3-[(1-Methyl-3-phenylpropyl)amino]-1,2-Propanediol

• Inchi： 1S/C13H21NO2/c1-11(14-9-13(16)10-15)7-8-12-5-3-2-4-6-12/h2-6,11,13-16H,7-10H2,1H3
• InChI Key： CSCRFWXIWSPGFX-UHFFFAOYSA-N
• SMILES： OC(CO)CNC(C)CCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 169
• Topological Polar Surface Area: 52.5